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Compound of Interest

Compound Name: Dimethrin

Cat. No.: B1670666 Get Quote

Technical Grade Dimethrin: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimethrin is a synthetic pyrethroid insecticide, a class of compounds that mimic the

insecticidal properties of naturally occurring pyrethrins. Technical grade dimethrin, the active

ingredient used in formulations, is primarily composed of the dimethrin isomers along with

minor impurities from the manufacturing process. This guide provides an in-depth overview of

the physical and chemical properties of technical grade dimethrin, intended to serve as a

valuable resource for researchers, scientists, and professionals in drug development and

pesticide research.
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Identifier Value

IUPAC Name

(2,4-dimethylphenyl)methyl 2,2-dimethyl-3-(2-

methylprop-1-enyl)cyclopropane-1-

carboxylate[1][2]

CAS Number 70-38-2[1][2][3]

Molecular Formula C₁₉H₂₆O₂

Molecular Weight 286.41 g/mol

Stereochemistry
Technical grade dimethrin is a racemic mixture

of isomers.

Physical Properties of Technical Grade Dimethrin
The physical characteristics of technical grade dimethrin are crucial for its formulation,

application, and environmental fate.
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Property Value Source

Physical State Amber colored liquid

Density 0.986 g/cm³ at 20 °C

Boiling Point 175 °C at 3.8 mmHg

Vapor Pressure 1.72 x 10⁻⁵ mmHg

Melting Point

Not available. As an amber

liquid at room temperature, the

melting point is below ambient

temperatures.

Solubility in Water

Low aqueous solubility.

Specific quantitative data is not

readily available in public

literature.

Solubility in Organic Solvents

Soluble in petroleum

hydrocarbons, aromatic

petroleum derivatives,

alcohols, and methylene

chloride. Specific quantitative

data for various solvents are

not readily available in public

literature.

Octanol-Water Partition

Coefficient (Log P)
6.2 (Computed)

Chemical Properties of Technical Grade Dimethrin
The chemical properties of dimethrin dictate its reactivity, stability, and mode of action as an

insecticide.
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Property Description Source

Stability

Decomposes in the presence

of strong alkali. Detailed

quantitative data on hydrolysis

rates at different pH values

and photolysis are not readily

available in public literature.

Reactivity

As an ester, dimethrin is

susceptible to hydrolysis,

particularly under alkaline

conditions, which cleaves the

ester bond and results in the

loss of its insecticidal activity.

Mode of Action

Like other pyrethroids,

dimethrin is a sodium channel

modulator in the nervous

system of insects, leading to

paralysis and death.

Experimental Protocols
The determination of the physical and chemical properties of technical grade pesticides like

dimethrin is governed by internationally recognized guidelines to ensure data consistency and

reliability. The primary sources for these standardized methods are the Organisation for

Economic Co-operation and Development (OECD) Guidelines for the Testing of Chemicals and

the Collaborative International Pesticides Analytical Council (CIPAC) Handbooks.

Workflow for Physical and Chemical Property Determination

Sample Preparation

Physical Property Testing Chemical Property Testing

Technical Grade Dimethrin

Appearance (Visual Inspection) Density (OECD 109 / CIPAC MT 3) Boiling Point (OECD 103) Vapor Pressure (OECD 104) Solubility (OECD 105 / CIPAC MT 157) Octanol-Water Partition Coefficient (OECD 107/117) Identity & Purity (e.g., GC, HPLC) Hydrolysis as a Function of pH (OECD 111) Phototransformation in Water (OECD 316)
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Caption: General experimental workflow for determining the physical and chemical properties

of technical grade dimethrin, referencing OECD and CIPAC guidelines.

Key Experimental Methodologies:
Density: The density of liquid technical grade dimethrin is determined using the oscillating

U-tube method as described in OECD Guideline 109 or the pycnometer method outlined in

CIPAC Method MT 3.

Boiling Point: The boiling point is determined according to OECD Guideline 103, which

describes methods for determining the boiling point/boiling range of chemical substances.

Vapor Pressure: The vapor pressure is measured following the protocols in OECD Guideline

104, which includes methods like the vapor pressure balance, gas saturation, and effusion

methods.

Water Solubility: The solubility in water is determined using the column elution method or the

flask method as detailed in OECD Guideline 105 and CIPAC Method MT 157.

Solubility in Organic Solvents: While specific data for dimethrin is limited, the general

procedure involves preparing saturated solutions of the technical grade material in various

solvents at a constant temperature, followed by quantitative analysis of the dissolved

substance, typically by gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Octanol-Water Partition Coefficient (Log P): This is a key parameter for predicting the

environmental distribution of a substance. It is determined using the shake-flask method or

HPLC method as described in OECD Guidelines 107 and 117, respectively.

Hydrolysis as a Function of pH: The stability of dimethrin in aqueous solutions at different

pH values (typically pH 4, 7, and 9) is assessed according to OECD Guideline 111. This

study determines the hydrolysis rate and half-life of the substance under abiotic conditions.

Phototransformation in Water: The potential for degradation of dimethrin by sunlight in water

is evaluated following OECD Guideline 316. This involves exposing an aqueous solution of

the compound to artificial light that simulates natural sunlight and monitoring its

concentration over time.
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Synthesis of Technical Grade Dimethrin
The commercial production of dimethrin involves the esterification of 2,2-dimethyl-3-(2-

methylprop-1-enyl)cyclopropanecarboxylic acid with 2,4-dimethylbenzyl alcohol.

2,2-dimethyl-3-(2-methylprop-1-enyl)cyclopropanecarboxylic acid

Esterification

2,4-dimethylbenzyl alcohol

Technical Grade Dimethrin

Click to download full resolution via product page

Caption: Simplified reaction scheme for the synthesis of technical grade dimethrin.

This reaction is typically carried out in the presence of an acid catalyst or a coupling agent in

an organic solvent. The resulting crude product is then purified to obtain the technical grade

active ingredient.

Conclusion
This technical guide provides a summary of the available physical and chemical properties of

technical grade dimethrin. While key data points have been presented, it is important to note

that for this older and now largely obsolete pesticide, some specific experimental data,

particularly for solubility in various organic solvents and detailed stability studies, are not readily

available in the public domain. The provided information, in conjunction with the cited

standardized experimental protocols, offers a solid foundation for researchers and scientists

working with this compound. Further research to determine the missing quantitative values

would be beneficial for a more complete understanding of the environmental and toxicological

profile of dimethrin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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